Cas no 10493-98-8 (2-Hydroxycyclopent-2-en-1-one)

• Product Name: 2-Hydroxycyclopent-2-en-1-one
• CAS No: 10493-98-8
• Molecular Formula: C₅H₆O₂
• Molecular Weight: 98.0999
• MDL: MFCD16251523
• CID: 217300
• PubChem ID: 82674

2-Hydroxycyclopent-2-en-1-one Properties

Names and Identifiers

• 2-Hydroxycyclopent-2-en-1-one
• 2-Cyclopenten-1-one,2-hydroxy-
• 1-Hydroxy-1-cyclopenten-5-one
• 2-Hydroxy-2-cyclopenten-1-one
• 2-Hydroxy-2-cyclopentenone
• Einecs 234-020-8
• 2-Hydroxycyclopent-2-enone
• 2-Cyclopenten-1-one, 2-hydroxy-
• DQ8L4K1DLJ
• hydroxycyclopentenone
• 2-Hydroxy-cyclopent-2-enone
• WOPKYMRPOKFYNI-UHFFFAOYSA-
• WOPKYMRPOKFYNI-UHFFFAOYSA-N
• 2-Hydroxy-2-cyclopenten-1-one #
• EX-A3140
• CS-W019237
• UNII-DQ8L4K1DLJ
• SY102330
• AS-59649
• 10493-98-8
• DTXSID80146839
• NS00023331
• AKOS015856393
• 2-Hydroxycyclopent-2-en-1-one, 95%
• MFCD16251523
• InChI=1/C5H6O2/c6-4-2-1-3-5(4)7/h2,6H,1,3H2
• A848283
• DB-347131
• 2-Cyclopentenone, 2-hydroxy-

• MDL： MFCD16251523
• InChIKey： WOPKYMRPOKFYNI-UHFFFAOYSA-N
• Inchi： 1S/C5H6O2/c6-4-2-1-3-5(4)7/h2,6H,1,3H2
• SMILES： O([H])C1=C([H])C([H])([H])C([H])([H])C1=O

Computed Properties

• Exact Mass: 98.03680
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 98.036779
• Heavy Atom Count: 7
• Complexity: 124
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Tautomer Count: 7
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 0.79120
• PSA: 37.30000
• Refractive Index: 1.577
• Boiling Point: 245 ºC
• Melting Point: 52-53 ºC
• Flash Point: 101 ºC
• Density: 1.334

2-Hydroxycyclopent-2-en-1-one Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,2-8°C

2-Hydroxycyclopent-2-en-1-one Customs Data

• HS CODE：2914400090
• Customs Data：

  China Customs Code:

  2914400090

  Overview:

  2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones